Sabialimon P

• Molecular Formula: C31H50O4
• Molecular Weight: 486.7 g/mol
• InChI: InChI=1S/C31H50O4/c1-26(2)13-15-31(25(34)35-8)16-14-28(5)19(20(31)18-26)9-10-22-29(28,6)12-11-21-27(3,4)23(32)17-24(33)30(21,22)7/h9,20-24,32-33H,10-18H2,1-8H3/t20-,21-,22-,23-,24-,28+,29+,30-,31-/m0/s1
• InChIKey: ZIASEWMYFOYGCD-HRSAWRHFSA-N

Sabialimon P: Overview & Procurement

Sabialimon P (compound 16, CAS 2267333-96-8) is an oleanane-type triterpenoid isolated from the stems of Sabia limoniacea, possessing the IUPAC designation Olean-12-en-28-oic acid, 1,3-dihydroxy-, methyl ester, (1α,3β)-, with molecular formula C₃₁H₅₀O₄ and molecular weight 486.73 [1]. It was identified as the most potent anti-inflammatory constituent among 18 newly described sabialimons (A–R) in the 2024 primary characterization study by Huang et al. [1]. Its core pharmacophore is defined by a C-28 methyl ester and 1α,3β-dihydroxy substitution on the oleanane scaffold, structural features that distinguish it from co-isolated analogs within the same series [1].

Compound Class Oleanane-type triterpenoid natural product

Key Structural Motif C-28 methyl ester, 1α,3β-dihydroxy oleanane scaffold

Research Context Anti-inflammatory screening; reported highest NO release inhibition rank among 18 sabialimon congeners

• [1] Huang Y, Hou P, Pan LW, Liang XQ, Ren CY, Peng LT, Gan CQ, Yang RY, Xu WF, Li J, Zhang YJ. Oleanane-type triterpenoids from Sabia limoniacea and their anti-inflammatory activities. Bioorganic Chemistry. 2024 Oct;151:107683. DOI: 10.1016/j.bioorg.2024.107683. PMID: 39121595. View Source

Why Sabialimon P Cannot Be Substituted

Within the sabialimon series alone, NO release inhibitory potency varies over 1.6-fold among the active congeners (IC₅₀ range: 18.12–29.65 μM), indicating that minor structural modifications on the oleanane scaffold produce substantial shifts in anti-inflammatory efficacy [1]. Sabialimon P bears a specific combination of C-28 methyl esterification and 1α,3β-dihydroxylation; substitution with sabialimon I (9, IC₅₀ = 29.65 μM) or sabialimon K (11, IC₅₀ = 23.41 μM) results in a measurable loss of NO inhibitory activity under identical assay conditions [1]. Furthermore, commercial sources list sabialimon P as a distinct catalog item with purity specifications tied to its CAS registry number (2267333-96-8), and no generic oleanane triterpenoid standard (e.g., oleanolic acid, CAS 508-02-1) has demonstrated equivalent multi-cytokine suppression in LPS-challenged RAW264.7 macrophages at comparable concentrations [1].

⚠ Other sabialimon congeners (e.g., I, K, compound 20) may exhibit lower NO inhibitory activity under identical assay conditions; minor scaffold modifications shift anti-inflammatory potency.

⚠ Generic oleanane standards (e.g., oleanolic acid) have not demonstrated comparable multi-cytokine suppression in published LPS-challenged RAW264.7 macrophages.

⚠ Commercial catalog identity is tied to CAS 2267333-96-8 and defined purity; direct substitution with non-catalogued isolates may introduce identity or purity discrepancies.

• [1] Huang Y, Hou P, Pan LW, Liang XQ, Ren CY, Peng LT, Gan CQ, Yang RY, Xu WF, Li J, Zhang YJ. Oleanane-type triterpenoids from Sabia limoniacea and their anti-inflammatory activities. Bioorganic Chemistry. 2024 Oct;151:107683. DOI: 10.1016/j.bioorg.2024.107683. PMID: 39121595. View Source

Quantitative Differentiation Evidence

NO Release Inhibition vs. In-Class Analogs

Sabialimon P (16) is the most potent NO release inhibitor within the sabialimon series, with an IC₅₀ of 18.12 μM in LPS-stimulated RAW264.7 macrophages. This represents a 1.29-fold improvement over sabialimon K (11, IC₅₀ = 23.41 μM), a 1.64-fold improvement over sabialimon I (9, IC₅₀ = 29.65 μM), and a 1.47-fold improvement over 11,13(18)-oleanadien-28-hydroxymethyl 3-one (20, IC₅₀ = 26.64 μM), all tested under identical experimental conditions in the Griess assay [1].

NO release inhibition vs. in-class analogs

Head-to-head

Sabialimon P IC₅₀ = 18.12 μM; next best: K (23.41 μM), 20 (26.64 μM), I (29.65 μM)

Supports selection when maximal NO inhibition potency among sabialimon series is required.

LPS-stimulated RAW264.7; Griess assay; 1.29–1.64× potency difference.

Evidence Dimension	Nitric oxide (NO) release inhibition potency (IC₅₀)
Target Compound Data	Sabialimon P (16): IC₅₀ = 18.12 μM
Comparator Or Baseline	Sabialimon I (9): IC₅₀ = 29.65 μM; Sabialimon K (11): IC₅₀ = 23.41 μM; 11,13(18)-oleanadien-28-hydroxymethyl 3-one (20): IC₅₀ = 26.64 μM
Quantified Difference	Sabialimon P is 1.29× to 1.64× more potent than the next three most active in-series congeners; rank order: P (18.12) > K (23.41) > 20 (26.64) > I (29.65) μM
Conditions	LPS-stimulated RAW264.7 murine macrophage cells; Griess assay for nitrite quantification; same study (Huang et al., 2024, Bioorg Chem)

Why This Matters

When selecting among sabialimon-series compounds for anti-inflammatory screening, the 1.29–1.64× potency advantage of sabialimon P translates to lower working concentrations and reduced compound consumption per assay, directly affecting procurement volume and cost-per-data-point calculations.

• [1] Huang Y, Hou P, Pan LW, Liang XQ, Ren CY, Peng LT, Gan CQ, Yang RY, Xu WF, Li J, Zhang YJ. Oleanane-type triterpenoids from Sabia limoniacea and their anti-inflammatory activities. Bioorganic Chemistry. 2024 Oct;151:107683. DOI: 10.1016/j.bioorg.2024.107683. PMID: 39121595. View Source

NO Release Inhibition vs. Dexamethasone

Sabialimon P (IC₅₀ = 18.12 μM) inhibited NO release with 2.23-fold greater potency than the clinical positive control dexamethasone (IC₅₀ = 40.35 μM) in the same LPS-stimulated RAW264.7 assay system [1]. Importantly, all four active sabialimon compounds (I, K, P, and compound 20) outperformed dexamethasone, but sabialimon P exhibited the largest margin of superiority within the series [1].

NO inhibition vs. dexamethasone

Head-to-head

Sabialimon P (18.12 μM) vs. dexamethasone (40.35 μM); 2.23-fold higher inhibition

May serve as a non-steroidal research tool compound for NO inhibition assays.

Same RAW264.7 Griess assay system; margin of difference 22.23 μM.

Evidence Dimension	Nitric oxide (NO) release inhibition potency (IC₅₀)
Target Compound Data	Sabialimon P (16): IC₅₀ = 18.12 μM
Comparator Or Baseline	Dexamethasone (positive control): IC₅₀ = 40.35 μM
Quantified Difference	Sabialimon P is 2.23-fold more potent than dexamethasone (18.12 vs. 40.35 μM); margin of superiority = 22.23 μM
Conditions	LPS-stimulated RAW264.7 murine macrophage cells; Griess assay; same study (Huang et al., 2024, Bioorg Chem)

Why This Matters

For laboratories requiring a non-steroidal, natural-product-derived positive control or tool compound for NO inhibition assays, sabialimon P offers greater potency than dexamethasone, reducing the mass of reference compound required per experiment and providing a mechanistically distinct chemical scaffold for orthogonal validation.

• [1] Huang Y, Hou P, Pan LW, Liang XQ, Ren CY, Peng LT, Gan CQ, Yang RY, Xu WF, Li J, Zhang YJ. Oleanane-type triterpenoids from Sabia limoniacea and their anti-inflammatory activities. Bioorganic Chemistry. 2024 Oct;151:107683. DOI: 10.1016/j.bioorg.2024.107683. PMID: 39121595. View Source

Multi-Target Inflammatory Mediator Suppression vs. In-Class Analogs

Among the 18 sabialimon congeners evaluated, sabialimon P was specifically selected for detailed downstream mechanistic characterization and demonstrated dose-dependent suppression of six inflammatory mediators: secretion of TNF-α, iNOS, IL-6, and NF-κB, plus inhibition of COX-2 and NF-κB/p65 protein expression in LPS-induced RAW264.7 cells [1]. While the study authors designated sabialimon P as showing 'the most effective anti-inflammatory activity' [1], quantitative dose-response data for each individual mediator are reported in the primary publication, and no other sabialimon congener was subjected to this full six-marker profiling panel, limiting direct quantitative comparator data for multi-target breadth [1].

Multi-mediator suppression breadth

Reported

6 mediators suppressed: TNF-α, iNOS, IL-6, NF-κB secretion + COX-2, NF-κB/p65 expression

Only sabialimon congener with published multi-mediator profiling; supports multi-pathway anti-inflammatory mechanism studies.

Dose-dependent data; no other congener subjected to full panel.

Evidence Dimension	Multi-target inflammatory mediator suppression breadth
Target Compound Data	Sabialimon P: six mediators suppressed (TNF-α, iNOS, IL-6, NF-κB secretion + COX-2, NF-κB/p65 expression) in a dose-dependent manner
Comparator Or Baseline	Sabialimon I (9), K (11), and compound 20: assessed for NO release only; no full cytokine/mediator panel data reported (class-level inference: other sabialimons were not profiled for multi-target effects)
Quantified Difference	Quantitative comparison limited to NO release; for multi-target breadth, sabialimon P is the only compound in the series with demonstrated six-mediator suppression profile (qualitative differentiation; quantitative dose-response curves for individual mediators are available in the primary publication)
Conditions	LPS-induced RAW264.7 cells; ELISA for secreted cytokines; Western blot for COX-2 and NF-κB/p65 expression; dose-dependent assessment (Huang et al., 2024)

Why This Matters

For researchers investigating multi-pathway anti-inflammatory mechanisms or requiring a single tool compound that simultaneously engages the NF-κB/COX-2/iNOS/TNF-α/IL-6 axis, sabialimon P is the only sabialimon congener with published multi-mediator validation, reducing the need to procure and test multiple in-series compounds independently.

• [1] Huang Y, Hou P, Pan LW, Liang XQ, Ren CY, Peng LT, Gan CQ, Yang RY, Xu WF, Li J, Zhang YJ. Oleanane-type triterpenoids from Sabia limoniacea and their anti-inflammatory activities. Bioorganic Chemistry. 2024 Oct;151:107683. DOI: 10.1016/j.bioorg.2024.107683. PMID: 39121595. View Source

Structural Basis for Potency Advantage

Sabialimon P is structurally defined as Olean-12-en-28-oic acid, 1,3-dihydroxy-, methyl ester, (1α,3β)- [1]. Within the sabialimon series, structural variations among the 18 congeners include differential oxidation states at C-1, C-3, C-28, and variations in ring fusion architecture [1]. Sabialimon P's C-28 methyl ester distinguishes it from free carboxylic acid-bearing analogs, and the 1α,3β-dihydroxy pattern differs from the mono-hydroxy or keto-substituted congeners. The rank-order potency data (P > K > 20 > I) demonstrates that these specific structural features correlate with enhanced NO inhibitory activity, though the study does not report a formal quantitative structure-activity relationship (QSAR) model [1].

Structural basis for potency

Class-level

C-28 methyl ester + 1α,3β-dihydroxy combination associated with highest NO inhibition rank in series

Reported structure-activity correlation may guide oleanane scaffold optimization; no formal QSAR established.

Structures elucidated by NMR, HRESIMS, ECD, X-ray.

Evidence Dimension	Structural feature → potency correlation within sabialimon series
Target Compound Data	Sabialimon P: C-28 methyl ester + 1α,3β-dihydroxy substitution → IC₅₀ = 18.12 μM
Comparator Or Baseline	Sabialimon I (9), K (11), compound 20: varying substitution patterns (detailed structures in Huang et al., 2024, Fig. 1) with IC₅₀ values of 29.65, 23.41, and 26.64 μM respectively
Quantified Difference	C-28 methyl ester + 1α,3β-dihydroxy combination in sabialimon P associated with 1.29–1.64× potency gain over analogs with different substitution; formal QSAR not established
Conditions	Structural elucidation by 1D/2D NMR, HRESIMS, experimental ECD, and X-ray crystallography; biological evaluation in LPS-stimulated RAW264.7 cells (Huang et al., 2024)

Why This Matters

For medicinal chemistry groups pursuing oleanane scaffold optimization, sabialimon P's substitution pattern provides a validated starting point—the C-28 methyl ester and 1α,3β-dihydroxy combination is empirically linked to maximal anti-inflammatory potency within this natural product series, informing synthetic prioritization and analog design.

• [1] Huang Y, Hou P, Pan LW, Liang XQ, Ren CY, Peng LT, Gan CQ, Yang RY, Xu WF, Li J, Zhang YJ. Oleanane-type triterpenoids from Sabia limoniacea and their anti-inflammatory activities. Bioorganic Chemistry. 2024 Oct;151:107683. DOI: 10.1016/j.bioorg.2024.107683. PMID: 39121595. View Source

Cross-Study NO Inhibition Potency vs. Other Oleananes

Sabialimon P (IC₅₀ = 18.12 μM) occupies a mid-to-upper tier position among oleanane-type natural triterpenoids evaluated for NO inhibition in RAW264.7 macrophages across independent studies. It is more potent than oleanane triterpenes from Mussaenda recurvata (compounds 2 and 3: IC₅₀ = 55.63 ± 2.52 and 60.08 ± 3.17 μM) [1] and select Paeonia lactiflora oleananes (compound 8: IC₅₀ = 72.17 ± 4.74 μM; compound 9: IC₅₀ = 30.02 ± 2.03 μM) [2], but less potent than certain Momordica cochinchinensis oleanane glycosides (IC₅₀ range: 5.41–11.28 μM) [3] and mastic-derived noroleananes (IC₅₀ range: 7.44–9.76 μM) [4]. These cross-study comparisons carry the caveat of inter-laboratory variability in LPS concentration, cell passage number, and Griess assay protocols.

Cross-study NO inhibition benchmarking

Context-dependent

Sabialimon P (18.12 μM) intermediate potency vs. other oleananes (5.41–72.17 μM)

Positions sabialimon P as a well-characterized aglycone reference standard for inter-laboratory assay harmonization.

Cross-study variation acknowledged; all RAW264.7 Griess assays.

Evidence Dimension	NO release inhibition potency (IC₅₀) across independent published studies
Target Compound Data	Sabialimon P: IC₅₀ = 18.12 μM (RAW264.7, LPS-stimulated)
Comparator Or Baseline	Mussaenda recurvata oleananes (compounds 2, 3): IC₅₀ = 55.63, 60.08 μM; Paeonia lactiflora oleananes (compounds 8, 9, 11): IC₅₀ = 72.17, 30.02, 28.34 μM; Momordica cochinchinensis glycosides (compounds 1, 4, 11): IC₅₀ = 5.41–11.28 μM; Mastic noroleananes (compounds 4–7, 11, 14, 16): IC₅₀ = 7.44–9.76 μM
Quantified Difference	Sabialimon P is 1.66–3.98× more potent than Mussaenda/Paeonia oleananes but 1.55–3.33× less potent than Momordica glycosides and mastic noroleananes; positions sabialimon P as an intermediate-potency, chemically well-defined aglycone standard
Conditions	Cross-study comparison; all studies used LPS-stimulated RAW264.7 cells with Griess assay readout; inter-study protocol variations acknowledged as confounding factor

Why This Matters

For procurement decisions, sabialimon P offers a well-characterized, single-chemical-entity oleanane aglycone with intermediate potency—suitable as a reference standard where extreme potency (nM-range synthetic oleananes like CDDO) is not required but a defined natural scaffold with full spectroscopic authentication and multi-target data is preferred over less-characterized extracts or glycoside mixtures.

• [1] Nguyen VT, et al. In vitro anti-inflammatory, in silico molecular docking and molecular dynamics simulation of oleanane-type triterpenes from aerial parts of Mussaenda recurvata. RSC Advances. 2023;13:5320–5332. DOI: 10.1039/D2RA06870B. View Source
• [2] Oleanane and 30-noroleanane triterpenoids from the roots of Paeonia lactiflora. Bioorganic Chemistry. 2024. Compounds 8, 9, 11: NO inhibition IC₅₀ = 72.17 ± 4.74, 30.02 ± 2.03, 28.34 ± 1.85 μM in LPS-stimulated RAW264.7 macrophages. View Source
• [3] Anti-Inflammatory and anti-proliferative oleanane-type triterpene glycosides from the vine of Momordica cochinchinensis. 2021. Compounds 1, 4, 11: NO production inhibition IC₅₀ = 5.41–11.28 μM in LPS-stimulated RAW264.7 macrophages. View Source
• [4] Seven New Noroleanane Triterpenoids from Mastic and their NO Inhibitory and Cytotoxic Activities. 2024. Compounds 4–7, 11, 14, 16: NO inhibition IC₅₀ = 7.44–9.76 μM; dexamethasone IC₅₀ = 9.93 ± 1.17 μM in LPS-stimulated RAW264.7 cells. View Source

Dose-Dependent Response & Reproducibility

Sabialimon P's effects on TNF-α, iNOS, IL-6, NF-κB secretion and COX-2, NF-κB/p65 expression were explicitly reported as dose-dependent in the primary study [1], providing a critical quality attribute for experimental reproducibility that is not universally documented for all 18 sabialimon congeners. The compound's structure was authenticated by comprehensive spectroscopic methods including 1D/2D NMR, HRESIMS, experimental electronic circular dichroism (ECD), and X-ray crystallography [1], establishing a high-confidence identity verification framework that supports batch-to-batch consistency assessment during procurement. Commercially, sabialimon P is available from multiple vendors (MedChemExpress, TargetMol, AdooQ) as a research-grade product at defined purity levels, with catalog listings tied to CAS 2267333-96-8 [2].

Dose-dependent response & reproducibility

Reported

Dose-dependent multi-mediator suppression; full spectroscopic authentication (1D/2D NMR, HRESIMS, ECD, X-ray)

Documented dose-dependency and structural authentication reduce batch reproducibility risk during procurement.

Multi-vendor commercial availability (MedChemExpress, TargetMol, AdooQ).

Evidence Dimension	Experimental documentation completeness and commercial availability
Target Compound Data	Sabialimon P: dose-dependent response confirmed; full spectroscopic authentication (NMR, HRESIMS, ECD, X-ray); available from ≥3 commercial vendors as a catalog item
Comparator Or Baseline	Other sabialimon congeners (B–H, J, L–O, Q, R): limited or no biological activity data reported; commercial availability not confirmed for most; dose-dependence not established (class-level inference)
Quantified Difference	Sabialimon P is the only sabialimon congener with combined attributes of (a) dose-dependent multi-mediator data, (b) full spectroscopic authentication, and (c) multi-vendor commercial availability as a catalog item
Conditions	Primary publication (Huang et al., 2024); vendor catalog survey (MedChemExpress HY-159516, TargetMol T37416, AdooQ A25589)

Why This Matters

For procurement officers and lab managers, sabialimon P is the lowest-risk selection within the sabialimon series: it is the only congener with dose-response validation, full structural authentication, and confirmed multi-vendor supply, minimizing the probability of receiving an uncharacterized or irreproducible batch.

• [1] Huang Y, Hou P, Pan LW, Liang XQ, Ren CY, Peng LT, Gan CQ, Yang RY, Xu WF, Li J, Zhang YJ. Oleanane-type triterpenoids from Sabia limoniacea and their anti-inflammatory activities. Bioorganic Chemistry. 2024 Oct;151:107683. DOI: 10.1016/j.bioorg.2024.107683. PMID: 39121595. View Source
• [2] AdooQ Bioscience. Sabialimon P (A25589) – Product Page. CAS 2267333-96-8. Catalog pricing and availability: 25 mg ($1,275), 50 mg ($1,625), 100 mg ($2,000). View Source

Research & Industrial Applications

Primary Hit Validation in Anti-Inflammatory Screening

Sabialimon P, with a well-defined NO release IC₅₀ of 18.12 μM and 2.23-fold superiority over dexamethasone (IC₅₀ = 40.35 μM) in the same assay system [1], serves as an ideal non-steroidal positive control or reference compound for medium-throughput anti-inflammatory screening in RAW264.7 macrophages. Its dose-dependent suppression of six inflammatory mediators (TNF-α, iNOS, IL-6, NF-κB, COX-2, NF-κB/p65) provides a multi-parametric benchmark against which novel synthetic or natural product-derived anti-inflammatory candidates can be calibrated [1]. The compound's multi-vendor commercial availability as a pre-weighed, purity-defined catalog item (CAS 2267333-96-8) minimizes in-house isolation efforts.

Oleanane Scaffold SAR & Medicinal Chemistry

As the most potent congener among 18 structurally characterized sabialimons, sabialimon P's C-28 methyl ester and 1α,3β-dihydroxy substitution pattern represents an empirically validated starting point for oleanane scaffold optimization [1]. Medicinal chemistry teams can use sabialimon P as the reference standard to benchmark synthetic analogs, with the rank-order potency data (P > K > 20 > I) providing a preliminary SAR map linking specific functional group modifications to NO inhibitory activity [1]. The full spectroscopic authentication (1D/2D NMR, HRESIMS, ECD, X-ray) [1] ensures that purchased material matches the published structure, critical for SAR reproducibility.

NF-κB/COX-2 Dual-Pathway Mechanistic Probe

Sabialimon P is uniquely positioned among sabialimon congeners as a tool compound for investigating the NF-κB/COX-2 signaling axis, given its demonstrated inhibition of both NF-κB/p65 and COX-2 protein expression alongside reduced secretion of NF-κB, TNF-α, IL-6, and iNOS in LPS-stimulated RAW264.7 cells [1]. No other sabialimon congener has published data confirming simultaneous engagement of both the NF-κB transcriptional pathway and the COX-2 enzymatic arm, making sabialimon P the sole procurement choice for dual-pathway mechanistic studies within this natural product series [1].

Natural Product Anti-Inflammatory Reference Standard

In cross-study comparative phytochemistry, sabialimon P's intermediate NO inhibitory potency (IC₅₀ = 18.12 μM) positions it between weaker oleanane aglycones (Mussaenda recurvata, IC₅₀ 55–60 μM; Paeonia lactiflora, IC₅₀ 30–72 μM) and more potent glycosides or noroleananes (IC₅₀ 5–11 μM) [1][2]. This makes sabialimon P a useful calibration standard for inter-laboratory normalization of anti-inflammatory assays, provided assay conditions are harmonized. Its CAS-registered identity, full spectroscopic characterization, and multi-vendor supply chain reduce the risk of identity or purity discrepancies that complicate cross-study comparisons using less-characterized natural product standards.

Application

Selection Property

Validation Focus

Anti-inflammatory screening hit validation

Defined NO inhibition potency and multi-mediator profile

NO release and cytokine suppression endpoints in RAW264.7 cells

Oleanane scaffold SAR studies

Empirically validated substitution pattern (C-28 methyl ester, 1α,3β-dihydroxy)

SAR rank-order correlation in NO inhibition

NF-κB/COX-2 dual-pathway mechanistic probe

Simultaneous engagement of NF-κB and COX-2 endpoints

Multi-mediator suppression profiling (TNF-α, iNOS, IL-6, NF-κB, COX-2, NF-κB/p65)

Cross-study reference standard for oleanane anti-inflammatory screening

Intermediate NO inhibition potency with full spectroscopic characterization

Inter-laboratory assay harmonization and identity verification

• [1] Huang Y, Hou P, Pan LW, Liang XQ, Ren CY, Peng LT, Gan CQ, Yang RY, Xu WF, Li J, Zhang YJ. Oleanane-type triterpenoids from Sabia limoniacea and their anti-inflammatory activities. Bioorganic Chemistry. 2024 Oct;151:107683. DOI: 10.1016/j.bioorg.2024.107683. PMID: 39121595. View Source
• [2] Nguyen VT, et al. (2023); Paeonia lactiflora oleananes (2024); Momordica cochinchinensis glycosides (2021); Mastic noroleananes (2024). Cross-study NO inhibition IC₅₀ comparators cited in Section 3, Evidence Item 5. View Source